![molecular formula C15H10N2O4 B1251784 Phencomycin](/img/structure/B1251784.png)
Phencomycin
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Overview
Description
Phencomycin is a member of phenazines.
This compound is a natural product found in Streptomyces with data available.
Scientific Research Applications
Antibiotic Properties and Impact on Microbial Communities
Phencomycin and its derivatives, such as vancomycin, are crucial in the treatment of severe infections caused by Gram-positive bacteria, notably methicillin-resistant Staphylococcus aureus (MRSA). Vancomycin, a glycopeptide antibiotic, is used as a last resort treatment and is known for its effectiveness against MRSA strains (Rybak, 2006). Research on the impact of vancomycin on gut microbiota in mice, a close relative to this compound, shows its significant effect on microbial communities, altering the host's metabolism and microbial co-metabolites like phenylacetylglycine and hippurate (Yap et al., 2008).
Mechanisms of Resistance
Understanding the mechanisms of antibiotic resistance is crucial in the effective application of this compound-related antibiotics. Studies on vancomycin have revealed the emergence of vancomycin-resistant Staphylococcus aureus (VRSA) and vancomycin-intermediate S. aureus (VISA), highlighting genetic mutations responsible for reduced susceptibility (Weigel et al., 2003), (Gardete & Tomasz, 2014).
Alternative Therapeutic Approaches
With the rise of antibiotic resistance, alternative therapies such as phage therapy are being explored. Research on vancomycin-resistant Enterococcus faecalis infections treated with bacteriophage therapy shows promising results, providing insights into overcoming resistance issues similar to those faced by this compound (Khalifa et al., 2018).
Pharmacokinetic and Pharmacodynamic Properties
Pharmacokinetics and pharmacodynamics are vital for understanding the effective use of this compound-like antibiotics. Studies on vancomycin, for instance, have detailed its pharmacokinetic and pharmacodynamic properties, important for optimizing dosing strategies to maximize efficacy and minimize toxicity (Rybak et al., 2009).
Novel Antibiotic Derivatives
The discovery of new antibiotic derivatives is essential in the ongoing battle against resistant bacterial strains. This compound derivatives, like dihydrothis compound methyl ester isolated from marine Streptomyces sp., show antibiotic activity, expanding the potential applications of this compound-like compounds (Pusecker et al., 1997).
properties
Molecular Formula |
C15H10N2O4 |
---|---|
Molecular Weight |
282.25 g/mol |
IUPAC Name |
6-methoxycarbonylphenazine-1-carboxylic acid |
InChI |
InChI=1S/C15H10N2O4/c1-21-15(20)9-5-3-7-11-13(9)17-10-6-2-4-8(14(18)19)12(10)16-11/h2-7H,1H3,(H,18,19) |
InChI Key |
YPYRMWFNCMDUIB-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC=CC2=NC3=C(C=CC=C3N=C21)C(=O)O |
synonyms |
1,5-phenazinedicarboxylic acid 1-methyl ester phencomycin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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